1-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)methanesulfonamide
Description
1-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)methanesulfonamide, also known as PPS, is a chemical compound that has gained significant attention in scientific research. It is a sulfonamide derivative that has shown promising results in various studies due to its unique chemical structure.
Scientific Research Applications
Application in the Synthesis of Ibrutinib Derivatives
Specific Scientific Field
This application falls under the field of Medicinal Chemistry .
Summary of the Application
The compound is used as an intermediate in the synthesis of Ibrutinib derivatives . Ibrutinib is a medication used to treat certain types of cancer.
Methods of Application or Experimental Procedures
While the exact procedures for using this compound in the synthesis of Ibrutinib derivatives are not specified in the source, it typically involves a series of chemical reactions under controlled conditions.
Results or Outcomes
The outcome of this application is the production of Ibrutinib derivatives, which have potential applications in cancer treatment .
Application in the Synthesis of Pyrazolo-Pyrimidine Compounds
Specific Scientific Field
This application falls under the field of Organic Chemistry .
Summary of the Application
The compound is used as an intermediate in the synthesis of pyrazolo-pyrimidine compounds . These compounds are known for their inhibitory effects on Bruton’s tyrosine kinase, a protein that plays a crucial role in B-cell development.
Methods of Application or Experimental Procedures
The exact procedures for using this compound in the synthesis of pyrazolo-pyrimidine compounds are not specified in the source. However, it typically involves a series of chemical reactions under controlled conditions.
Results or Outcomes
The outcome of this application is the production of pyrazolo-pyrimidine compounds, which have potential applications in the treatment of diseases related to B-cell development .
Application in the Synthesis of Fungicides
Specific Scientific Field
This application falls under the field of Agricultural Chemistry .
Summary of the Application
Although the exact details are not available, the compound could potentially be used in the synthesis of certain fungicides .
Methods of Application or Experimental Procedures
The exact procedures for using this compound in the synthesis of fungicides are not specified in the source. However, it typically involves a series of chemical reactions under controlled conditions.
Results or Outcomes
The outcome of this application is the production of fungicides, which have potential applications in the protection of crops from fungal diseases .
Application in the Synthesis of 1-(Phenacyl)piperidine Derivatives
Specific Scientific Field
This application falls under the field of Pharmaceutical Chemistry .
Summary of the Application
The compound is used as an intermediate in the synthesis of 1-(Phenacyl)piperidine derivatives . These derivatives are known for their potential therapeutic effects.
Methods of Application or Experimental Procedures
The exact procedures for using this compound in the synthesis of 1-(Phenacyl)piperidine derivatives are not specified in the source. However, it typically involves a series of chemical reactions under controlled conditions.
Results or Outcomes
The outcome of this application is the production of 1-(Phenacyl)piperidine derivatives, which have potential applications in the treatment of various diseases .
Application in the Synthesis of 2-Phenyl-1-(piperidin-1-yl)ethanone
Summary of the Application
The compound is used as an intermediate in the synthesis of 2-Phenyl-1-(piperidin-1-yl)ethanone . This compound is known for its potential applications in various chemical reactions.
Methods of Application or Experimental Procedures
The exact procedures for using this compound in the synthesis of 2-Phenyl-1-(piperidin-1-yl)ethanone are not specified in the source. However, it typically involves a series of chemical reactions under controlled conditions.
Results or Outcomes
The outcome of this application is the production of 2-Phenyl-1-(piperidin-1-yl)ethanone, which can be used in various chemical reactions .
properties
IUPAC Name |
1-phenyl-N-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2S/c22-24(23,14-15-7-3-1-4-8-15)19-13-16-9-10-18-17(20-16)21-11-5-2-6-12-21/h1,3-4,7-10,19H,2,5-6,11-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRDVJXBMVBELW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=CC(=N2)CNS(=O)(=O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)methanesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-difluorobenzamide](/img/structure/B2847846.png)
![2-((9-ethoxy-2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-1-(piperidin-1-yl)ethanone](/img/structure/B2847848.png)
![N-(Oxan-3-yl)-N-[(3-propan-2-yloxyphenyl)methyl]prop-2-enamide](/img/structure/B2847855.png)
![4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-phenylpyrimidine](/img/structure/B2847856.png)
![Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate](/img/structure/B2847858.png)
![2-(pyrrolidin-1-yl)benzo[d]thiazol-6-yl 4-(N-methyl-N-phenylsulfamoyl)benzoate](/img/structure/B2847860.png)
![5-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole](/img/structure/B2847865.png)
